Cas no 2921877-97-4 (4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol)

• Product Name: 4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol
• CAS No: 2921877-97-4
• MF: C₇H₂Br₂F₄O
• MW: 337.891794681549
• CID: 6796731
• PubChem ID: 171368174
• Update Time: 2025-05-28

4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol
• MFCD34814754
• 2921877-97-4

• Inchi： 1S/C7H2Br2F4O/c8-2-1-3(9)6(14)5(10)4(2)7(11,12)13/h1,14H
• InChI Key： WRXQMRRDIFOMIA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1C(F)(F)F)F)O)Br

Computed Properties

• Exact Mass: 337.83880g/mol
• Monoisotopic Mass: 335.84085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.139±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 249.4±35.0 °C(Predicted)
• pka: 5.62±0.28(Predicted)

Additional information on 4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol

Comprehensive Overview of 4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol (CAS No. 2921877-97-4)

4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol (CAS No. 2921877-97-4) is a halogenated phenolic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique molecular structure, featuring bromine, fluorine, and trifluoromethyl functional groups, imparts exceptional reactivity and stability, making it a valuable building block in modern organic chemistry. Researchers and industries increasingly focus on this compound due to its role in developing high-performance materials and bioactive molecules.

The compound's multifunctional aromatic ring enables diverse chemical transformations, such as nucleophilic substitutions and cross-coupling reactions, which are critical for synthesizing complex molecules. Recent studies highlight its utility in drug discovery, particularly in designing fluorinated pharmaceuticals—a trending topic as fluorination enhances metabolic stability and bioavailability. Searches for "fluorinated phenol derivatives" and "halogenated aromatic compounds" have surged, reflecting growing interest in this niche.

From an industrial perspective, 4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol is pivotal in creating specialty polymers and liquid crystals, aligning with the demand for sustainable electronics and optoelectronic devices. Environmental considerations also drive innovation, as its halogen-rich structure can be tailored for green chemistry applications, minimizing waste. Questions like "how to handle halogenated phenols safely" or "applications of trifluoromethyl phenols" frequently appear in scientific forums, underscoring its relevance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity for high-stakes applications. Its crystalline form and solubility profiles are well-documented, aiding formulation scientists in optimizing delivery systems. As the chemical industry shifts toward precision synthesis, 2921877-97-4 exemplifies how targeted molecular design can address challenges in catalysis and material science.

In summary, 4,6-Dibromo-2-fluoro-3-(trifluoromethyl)phenol bridges fundamental research and industrial innovation. Its versatility resonates with trends like sustainable chemistry and personalized medicine, while its CAS No. 2921877-97-4 serves as a key identifier for procurement and regulatory compliance. Future explorations may unlock further potentials in energy storage and bioconjugation, solidifying its role in next-generation technologies.